Cas no 1013835-89-6 (1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde)
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound featuring a pyrazole core substituted with a 3-methoxyphenyl group and a formyl functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group offers reactivity for further derivatization, enabling the formation of Schiff bases, hydrazones, or other condensation products. Its methoxyphenyl moiety may enhance solubility and influence electronic properties, making it useful in ligand design or as a building block for bioactive molecules. The compound's well-defined structure ensures consistency in synthetic applications.
1013835-89-6 structure
Product Name:1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde
CAS No:1013835-89-6
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD13874001
CID:890360
PubChem ID:17604137
Update Time:2025-10-29
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde
- 1-(3-methoxyphenyl)pyrazole-4-carbaldehyde
- AGN-PC-01KUG6
- AK103421
- ANW-64812
- CTK8C0516
- KB-63916
- MFCD13874001
- CS-0132883
- DTXSID80589681
- D82479
- 1H-Pyrazole-4-carboxaldehyde, 1-(3-methoxyphenyl)-
- DB-328513
- 1013835-89-6
- AS-76469
-
- MDL： MFCD13874001
- Inchi： 1S/C11H10N2O2/c1-15-11-4-2-3-10(5-11)13-7-9(8-14)6-12-13/h2-8H,1H3
- InChI Key： CYYDFDPOVHJFNU-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)N1C=C(C=O)C=N1
Computed Properties
- Exact Mass: 202.0743
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR842-50mg |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95+% | 50mg |
307.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR842-200mg |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95+% | 200mg |
733.0CNY | 2021-07-14 | |
| Chemenu | CM189239-1g |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95+% | 1g |
$638 | 2021-08-05 | |
| Chemenu | CM189239-250mg |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95%+ | 250mg |
$137 | 2023-02-03 | |
| Chemenu | CM189239-1g |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95%+ | 1g |
$337 | 2023-02-03 | |
| eNovation Chemicals LLC | Y1222838-1g |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95% | 1g |
$3001 | 2024-06-03 | |
| eNovation Chemicals LLC | D964529-100mg |
1H-Pyrazole-4-carboxaldehyde, 1-(3-methoxyphenyl)- |
1013835-89-6 | 95+% | 100mg |
$130 | 2024-07-28 | |
| eNovation Chemicals LLC | D964529-250mg |
1H-Pyrazole-4-carboxaldehyde, 1-(3-methoxyphenyl)- |
1013835-89-6 | 95+% | 250mg |
$195 | 2024-07-28 | |
| Alichem | A049003055-1g |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95% | 1g |
$646.84 | 2023-09-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X53715-100mg |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde |
1013835-89-6 | 95% | 100mg |
¥538.0 | 2024-07-16 |
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde Suppliers
Amadis Chemical Company Limited
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(CAS:1013835-89-6)1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde
Order Number:A897184
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:58
Price ($):301.0
Email:sales@amadischem.com
1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1013835-89-6)1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde
Purity:99%
Quantity:1g
Price ($):301.0